AbstractThe emergence of the integrated wavelength-dispersive and energy-dispersive Zetium X-ray fluorescence spectrometer technique offered new chances to analyze elemental distribution with minimal sample preparation in complex matrix geological samples-northern Hainan island soils. Wavelength-dispersive X-ray fluorescence was applied for the measurement of bromine in the northern Hainan island soil. To reduce the fluctuations of the low-bromine-content measurement results, a two-channel measurement of bromine was designed, and the average value of the two-channel measurements was used as the final result. The soil samples in northern Hainan Island were rich in iodine, with a content range of a few µg/g to more than 100 µg/g, and these were particularly suitable to be analyzed by energy-dispersive X-ray fluorescence spectrometer. The geological samples in northern Hainan Island were brown, purple, and brown-red soil containing kaolinite, ilmenite, rutile, anatase, and goethite. These soil samples were rich in titanium, aluminum, and iron. The titanium concentration in the northern Hainan Island soil was anomalously high (up to 15.05%), far exceeding the content range of the calibration curve. Owing to the empirical coefficient matrix correction method, unreliable or even unreasonable results were obtained for some elements. By systematically mitigating matrix effects through the development of custom reference materials and building matrix-matched measurement and calibration routines, the quantification of Vanadium, Barium, and major components in northern Hainan Island soil samples was optimized. The efficacy of the X-ray fluorescence spectrometer method was confirmed by comparison with inductively coupled plasma–optical emission spectroscopy analysis. This work demonstrates the capability of the integrated wavelength-dispersive and energy-dispersive Zetium X-ray fluorescence spectrometer technique for reliable quantitative elemental analysis of complex matrix geological samples.

AbstractA new strategy for the determination of Cu(II) ions was developed using K10H3[Eu(SiMo6W5O39)2]·28H2O. The polyoxometalate H4SiMo6W6O40 acts as a ligand to sensitize the europium ion to emit red fluorescence, and the fluorescence was quenched by the addition of Cu(II) ions. The luminescence of the central Eu3+ was quenched due to the inner filter effect (IFE) of Cu(II) to K10H3[Eu(SiMo6W5O39)2]·28H2O and the static burst. Therefore, K10H3[Eu(SiMo6W5O39)2]·28H2O can be used as a specific fluorescent probe for Cu2+ and it exhibited a very good linear response range for copper ions from 1 to 20 μM with detection limit of 0.13 µM. The probe was successfully applied to the determination of Cu(II) ions in clam samples with recoveries in the range of 90–98%.

AbstractThis work presents the nature of N-benzyloxycarbonyl-l-serine through quantum chemical calculations and spectral analysis. The optimized geometry and vibrational frequencies were computed by density functional theory. The geometric parameters were theoretically obtained and those values were compared with experimental data. The calculated vibrational wavenumbers of the heading compound display exact agreement with the recorded spectrum. The frontier molecular orbital band gap energy confirmed that the heading compound has a good reactivity and stability of the molecule. The theoretical UV-Vis spectrum turned into analysis in gas and with different solvents. The nuclear magnetic resonance spectrum was calculated. Each evaluation was in comparison with the experimental ones. The molecular electrostatic potential energy map is an effective model to identify electrophilic and nucleophilic sites. Further, natural bond orbital and Mulliken charge analysis had been additionally calculated. Drug-likeness studies were carried out. This result shows that the heading compound has a good biological activity. Anticancer activity was tested based on the molecular docking evaluation and it was diagnosed that the heading compound can act as a potential inhibitor of liver cancer.

AbstractInvestigation has been made to realize the effect of femtosecond Gaussian laser pulse interaction with atom embedded in Debye plasma. An ab-intio simulation has been performed using the accurate Crank-Nicholson technique for solving the time-dependent Schrodinger equation in space and time. The effect of femtosecond pulse is simulated by varying the field strength and Debye length, which results from single to Multiphoton processes. The complex behavior of ground, excited states, and ionization probabilities have been studied at different laser intensities. Both off-resonant and near-resonant cases of laser frequency with respect to the bound states of the system have been considered. A point worth mentioning is that the effect of plasma, at various temperature, on Above-Threshold-Ionization spectra due to the absorption of photons in the continuum is also shown. The present work will be useful in advancing the potential technology of imaging and steering of electronic dynamics, on the femtosecond time scale.

AbstractIn this work, the anharmonic extended X-ray absorption fine structure Debye-Waller factor of diatomic bromine has been analyzed in the temperature-dependent. The amplitude reduction and phase shift of the extended x-ray absorption fine structure oscillation are presented in terms of the Debye-Waller factor using the cumulant expansion approach. The temperature-dependent extended X-ray absorption fine structure cumulants are calculated based on the quantum anharmonic correlated Einstein model. The obtained numerical results are in good agreement with those obtained from the experimental extended X-ray absorption fine structure data and other theoretical approaches at various temperatures. These results show that the present theoretical model is useful for analyzing the experimental extended X-ray absorption fine structure signals of diatomic bromine and other molecules.

AbstractThe enzymatic browning of apples by polyphenol oxidase is a major drawback in the food industry. The change in the color, taste, and texture discourage the client from buying these fruits in the market. The description of this enzyme’s characteristics can be helpful in preventing the adverse consequences of the reaction.A study was carried out using polyphenol oxidase extracted from “Red delicious” apples cultivated in Laklouk, a small mountainous village located 69 km northeast of Beirut, Lebanon. The enzyme extraction was performed using phosphate buffer (0.1 M, pH 6.5), ascorbic acid, 3% polyvinylpolypyrrolidone, and 0.5% TritonX-100. The enzymatic reaction catalyzed by polyphenol oxidase was held using pyrocatechol (20 mM) as substrate. The optimum temperature and the optimum pH at which the enzyme shows maximal activity were determined. The stability of the enzyme after incubation at different temperatures was studied, and the major kinetic and thermodynamic parameters were calculated.The enzyme exhibits optimal activity at pH 5.5 and at 303 K. Higher or lower temperatures majorly reduce the enzyme activity. Apple polyphenol oxidase heat inactivation showed a first-order decay approach. The means of thermodynamic parameters suggest that polyphenol oxidase catalyzed reaction is endergonic with insignificant dispersion in the reaction medium. The results also provided information on the stability and structural resistance of the enzyme.This study determines for the first time some characteristics of polyphenol oxidase extracted from Lebanese apples. The knowledge of the enzyme activity can generate helpful instructions. This data taken into consideration while harvesting, handling, and processing apples, will help in reducing undesirable wastage of fruits and permitting economical savings.

AbstractLaser induced fluorescence and dispersed fluorescence spectroscopy was used to investigate the B 5Π-1 – X 5Π-1 system of the chromium monosulfide molecule. The rotational constant and Λ-doubling parameter of B 5Π-1 (v′ = 7), as a newly observed upper vibrational level, were obtained from the rotationally resolved laser excitation spectrum. For the ground X 5Π-1 state, the vibrational frequency and vibrational anharmonicity constant were experimentally determined for the first time from the dispersed fluorescence spectrum. In addition, the lifetimes of the upper B 5Π-1 (v′ = 0 − 7) levels were measured by fitting the time-dependent fluorescence decay.

AbstractIn this study, the lipid contents of different kinds of natural rubber were measured by attenuated total reflection–Fourier transform infrared spectroscopy. The correlation between these amounts were considered with the tensile properties of natural rubber compounds. The Pearson correlation coefficients were more than −0.9 for all cases, which confirms that the models are acceptable. These models were applied for the estimation of tensile properties in the case study. It was observed that the tensile strength, elongation at break, modulus 100%, and modulus 300% can be predicted by errors of about 4%, 17%, 18%, and 18% respectively. This is a simple, fast, and nondestructive way to estimate the tensile properties before the compound preparation.

AbstractIn this study, a total of 43 chestnut honey samples were randomly selected and collected from the Erfelek, Ayancık, and Türkeli districts of Sinop. The pollen content of all honey samples was determined, revealing that chestnut pollen accounted for over 90% in most cases. The chestnut honey from the Sinop region is considered of high quality compared to other chestnut honeys, primarily due to its low HMF (Hydroxymethylfurfural) levels, low moisture content, high proline content, and significant pollen content. The antibacterial activities of these honey samples were assessed using the agar well diffusion method, Minimal Inhibitory Concentrations (MIC), and Minimal Bactericidal Concentrations (MBC) methods. It is worth mentioning that certain samples exhibited significant activity against Staphylococcus aureus, with inhibition zones ranging from 15 to 20 mm, which is comparable to standard antibiotics. The antioxidant activities of all honey samples were evaluated using a 1,1-Diphenyl-2-picrylhydrazine assay. The results obtained indicate that the chestnut honey produced from the chestnut forests in the Sinop province meets the criteria outlined in the Turkish Food Codex Honey Communiqué. The high proline content exceeding 1000 mg/kg and very low hydroxymethyl furfural values below 1 mg/kg observed in certain chestnut honey samples contribute to their high quality and safety. Additionally, the average pH of 4.81 and free acidity values below 50 meq/kg recorded for the analyzed honeys further reinforce these findings.

AbstractLeaf water status information is highly needed for assessing high temperature stress. Leaf equivalent water thickness (fresh weight − dry weight)/area) is commonly used functional plant trait. Retrieval of leaf equivalent water thickness based on hyperspectral remote sensing has been shown to be rapid and accurate. However, a universal index that is applicable to various plants remains a considerable challenge. Few attempts had been made to monitor kiwifruit leaf equivalent water thickness using hyperspectral vegetation indexes under high temperature stress. In this study, a high temperature stress experiment was conducted in ambient conditions on 29 July–1 August 2021 during the kiwifruit expansion period to obtain a leaf spectrum dataset in the laboratory after the high temperature (above 35 °C) duration time for 1, 2, 3, and 4 days. This study systematically analyzed the performance of hyperspectral vegetation indexes of kiwifruit in estimating leaf equivalent water thickness with the range of 0.02–0.04 g/cm2. Newly developed and published spectral indexes were calculated to estimate kiwifruit leaf equivalent water thickness. Results showed that the newly developed three-band vegetation index (R2039 − R2438)/R752 generated the optimal testing performance for estimating kiwifruit leaf equivalent water thickness, with the coefficient of determination of 0.771, root mean square error of 0.0024 g/cm2, and residual prediction deviation of 2.09, respectively. This study suggests that the kiwifruit leaf equivalent water thickness under high temperature stress could be accurately estimated based on leaf level spectral indexes.